Cas no 112398-75-1 (5-chloro-1-methyl-1H-Indole)

5-chloro-1-methyl-1H-Indole structure

Product Name:5-chloro-1-methyl-1H-Indole

CAS No:112398-75-1

Molecular Formula:C₉H₈NCl

Molecular Weight:165.61952

MDL:MFCD11044848

CID:1099264

PubChem ID:10855843

5-chloro-1-methyl-1H-Indole Properties

Names and Identifiers

- 5-chloro-1-methyl-1H-Indole
- 5-Chloro-1-methylindole
- 1-methyl-5-chloroindole
- 5-chloranyl-1-methyl-indole
- 5-chloro-1-methyl-indole
- 5-chloro-N-methylindole
- N-methyl-5-chloroindole
- SY243350
- 5-chloro-1-methyl-1H-indole
- MFCD11044848
- 1H-Indole, 5-chloro-1-methyl-
- A802569
- DTXSID30445985
- UAUJZFNYIBXEDG-UHFFFAOYSA-N
- BS-26048
- AKOS006307604
- DB-060206
- 112398-75-1
- SCHEMBL1092569
- 5-CHLORO-1-METHYLINDOLE
- +Expand
- MDL： MFCD11044848
- InChIKey： UAUJZFNYIBXEDG-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H8ClN/c1-11-5-4-7-6-8(10)2-3-9(7)11/h2-6H,1H3
- SMILES： CN1C=CC2=C1C=CC(=C2)Cl

Computed Properties

Exact Mass: 165.03500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 165.0345270g/mol
Heavy Atom Count: 11
Complexity: 149
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 4.9Å²

Experimental Properties

LogP: 2.83170
PSA: 4.93000

5-chloro-1-methyl-1H-Indole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008UXJ-250mg	5-CHLORO-1-METHYLINDOLE	112398-75-1	95%	250mg	$211.00
A2B Chem LLC	AE12535-250mg	5-Chloro-1-methylindole	112398-75-1	95%	250mg	$176.00	2024-04-20
abcr	AB481308-250 mg	5-Chloro-1-methyl-1H-indole	112398-75-1		250MG	€303.70	2023-04-20
Ambeed	A448473-1g	5-Chloro-1-methyl-1H-indole	112398-75-1	95%	1g	$387.0
Apollo Scientific	OR957049-1g	5-Chloro-1-methylindole	112398-75-1	95%	1g	£435.00	2024-05-24
Chemenu	CM233625-1g	5-Chloro-1-methyl-1H-indole	112398-75-1	95%+	1g	$369	2021-08-04
eNovation Chemicals LLC	Y1245993-250mg	5-CHLORO-1-METHYLINDOLE	112398-75-1	95%	250mg	$335	2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580051-1g	5-Chloro-1-methyl-1H-indole	112398-75-1	98%	1g	￥3630.00	2024-08-09

5-chloro-1-methyl-1H-Indole Synthesis

5-chloro-1-methyl-1H-Indole Related Literature

1. Zinc triflate catalyzed 1,3-indolylation of cyclohexanones: tandem condensation, dehydrogenation and aromatization sequence

Himanshu Singh,Rajat Tiwari,Poonam Sharma,Pramod Kumar,Nidhi Jain Org. Biomol. Chem. 2020 18 2492
2. Temperature-modulated diastereoselective transformations of 2-vinylindoles to tetrahydrocarbazoles and tetrahydrocycloheptadiindoles

Imtiyaz Ahmad Wani,Aditya Bhattacharyya,Masthanvali Sayyad,Manas K. Ghorai Org. Biomol. Chem. 2018 16 2910
3. Synthesis of indole-annulated sulfur heterocycles using copper-catalysed C–N coupling and palladium-catalysed direct arylation

Ganesh M. Shelke,Mukund Jha,Anil Kumar Org. Biomol. Chem. 2016 14 3450
4. Magnesium oxide as a heterogeneous and recyclable base for the N-methylation of indole and O-methylation of phenol using dimethyl carbonate as a green methylating agent

Sandip T. Gadge,Ashish Mishra,Aravind L. Gajengi,Nileshkumar V. Shahi,Bhalchandra M. Bhanage RSC Adv. 2014 4 50271
5. Bismuth triflate-catalyzed condensation of indoles with acetone

Ganesh M. Shelke,V. Kameshwara Rao,Rakesh K. Tiwari,Bhupender S. Chhikara,Keykavous Parang,Anil Kumar RSC Adv. 2013 3 22346
6. Copper-mediated cyanation of indoles and electron-rich arenes using DMF as a single surrogate

Lianpeng Zhang,Ping Lu,Yanguang Wang Org. Biomol. Chem. 2015 13 8322
7. Copper-catalyzed oxidative intermolecular 1,2-alkylarylation of styrenes with ethers and indoles

Rongkui Su,Yang Li,Man-Yi Min,Xuan-Hui Ouyang,Ren-Jie Song,Jin-Heng Li Chem. Commun. 2018 54 13511

112398-75-1 (5-chloro-1-methyl-1H-Indole) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:112398-75-1)5-chloro-1-methyl-1H-Indole

Purity:99%

Quantity:1g

Price($):348.0